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Compound of Interest

Compound Name: Selexipag

Cat. No.: B1681723

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides comprehensive, step-
by-step guidance for the personal protective equipment (PPE), operational procedures, and
disposal of Selexipag.

Quantitative Data Summary

While specific occupational exposure limits (OELs) have not been established for Selexipag,
the following physical and chemical properties are important for safe handling.[1][2][3][4]

Property Value Source

Chemical Formula C26H32N404S Tocris Bioscience[2]
Molecular Weight 496.62 g/mol Tocris Bioscience
Physical Status Solid CDN lIsotopes
Appearance Off-white to yellow solid CDN Isotopes
Melting Point 133 -136 °C (271 - 277 °F) CDN Isotopes
Solubility No data available CDN lIsotopes

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1681723?utm_src=pdf-interest
https://www.benchchem.com/product/b1681723?utm_src=pdf-body
https://www.benchchem.com/product/b1681723?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/MSDS_FD106425_5000_EN.pdf
https://documents.tocris.com/pdfs/tocris_msds/3351_sds.pdf
https://file.medchemexpress.com/batch_PDF/HY-14870/Selexipag-SDS-MedChemExpress.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8021.pdf
https://documents.tocris.com/pdfs/tocris_msds/3351_sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective

Equipment (PPE)

Selexipag is classified as harmful if swallowed and may cause damage to organs through

prolonged or repeated exposure. It can also cause skin, eye, and respiratory irritation.

Adherence to the following PPE guidelines is mandatory to minimize exposure.

PPE Category

Requirement

Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To prevent eye irritation from

dust or splashes.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile).

To prevent skin contact and

potential irritation.

Body Protection

Laboratory coat or other

protective clothing.

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,
such as a laboratory fume
hood. If a risk assessment
deems it necessary, a NIOSH-
approved respirator should be
used, especially when
handling the solid form to
avoid dust and aerosol

formation.

To prevent respiratory tract

irritation from inhalation.

Operational Plan for Handling Selexipag

A systematic approach to handling Selexipag from receipt to disposal is crucial for laboratory

safety.

1. Receiving and Storage:

» Upon receipt, visually inspect the container for any damage or leaks.
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o Store in a tightly closed container in a well-ventilated, designated area.

o Keep away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.

2. Preparation and Handling:

 All handling of Selexipag powder should be conducted in a chemical fume hood to minimize
inhalation exposure.

e Ensure a safety shower and eye wash station are readily accessible.

e Avoid eating, drinking, or smoking in the handling area.

e Wash hands thoroughly after handling the compound.

3. Spill Management:

 In case of a spill, evacuate non-essential personnel from the area.

o Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.
o Cover the spill with a suitable absorbent material.

o Collect the spilled material and absorbent into a sealed, labeled container for hazardous
waste disposal.

o Clean the spill area thoroughly.

Disposal Plan for Selexipag

Selexipag and any contaminated materials should be treated as hazardous waste and
disposed of according to local, regional, and national regulations.

1. Waste Segregation:
e Segregate Selexipag waste from other laboratory waste streams.

e This includes unused or expired product, contaminated PPE, and spill cleanup materials.
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2. Waste Containment:

o Collect solid waste in a clearly labeled, sealed, and compatible container.

» For liquid waste (e.g., solutions of Selexipag), use a labeled, leak-proof container.
3. Disposal Method:

e Do not dispose of Selexipag down the drain or in regular trash.

e The recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

» Alternatively, contact a licensed professional waste disposal service to arrange for proper
disposal.

Visual Workflow for Selexipag Handling and
Disposal

The following diagram illustrates the key steps and decision points in the safe handling and
disposal of Selexipag.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-selexipag]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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